3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]prop-2-enoic acid
• InChI: InChI=1S/C18H16N2O7/c1-26-15-7-6-11(9-16(15)27-2)8-14(18(22)23)19-17(21)12-4-3-5-13(10-12)20(24)25/h3-10H,1-2H3,(H,19,21)(H,22,23)/b14-8+
• InChI Key: WEYUGPVUZZLZDM-RIYZIHGNSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C(C(=O)O)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C(\C(=O)O)/NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])OC
• Molecular Formula: C18H16N2O7
• Molecular Weight: 372.3 g/mol

Description

3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid, also known as DNPAA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. DNPAA is a derivative of cinnamic acid and has a unique chemical structure that makes it an interesting compound for research purposes.

Mechanism of Action

The mechanism of action of 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes or proteins that are involved in cellular processes. In cancer cells, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division.
Biochemical and Physiological Effects:
3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In cancer cells, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been shown to induce apoptosis, or programmed cell death, through the activation of certain signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid in lab experiments is its unique chemical structure, which allows for the synthesis of various derivatives and analogs. Additionally, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been shown to have low toxicity in vitro, making it a potentially safe compound for use in lab experiments.
One limitation of using 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous environments. Additionally, the mechanism of action of 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid, including the synthesis of new derivatives and analogs with improved properties, the investigation of its mechanism of action in different cell types, and the development of new applications in medicine, agriculture, and materials science.
In medicine, future research could focus on the development of 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid-based drugs for the treatment of cancer and fungal infections. In agriculture, future research could focus on the development of 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid-based herbicides with improved selectivity and efficacy. In materials science, future research could focus on the synthesis of 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid-based materials with unique properties for use in electronics, sensors, and other applications.
Conclusion:
In conclusion, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid is a synthetic compound with potential applications in various fields. Its unique chemical structure and low toxicity make it a promising compound for use in lab experiments. Further research is needed to fully understand its mechanism of action and to develop new applications in medicine, agriculture, and materials science.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been investigated for its anticancer properties, as it has been shown to inhibit the growth of cancer cells in vitro. Additionally, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been studied for its potential use as an antifungal agent.
In agriculture, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been investigated for its potential use as a herbicide, as it has been shown to inhibit the growth of certain plant species. In materials science, 3-(3,4-dimethoxyphenyl)-2-[(3-nitrobenzoyl)amino]acrylic acid has been studied for its potential use as a building block for the synthesis of functional materials.